1-[(5-bromo-2-methoxyphenyl)sulfonyl]-4-(2-pyridinyl)piperazine

• IUPAC Name: 1-(5-bromo-2-methoxyphenyl)sulfonyl-4-pyridin-2-ylpiperazine
• InChI: InChI=1S/C16H18BrN3O3S/c1-23-14-6-5-13(17)12-15(14)24(21,22)20-10-8-19(9-11-20)16-4-2-3-7-18-16/h2-7,12H,8-11H2,1H3
• InChI Key: IMWHMCIJUNPGRI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)S(=O)(=O)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C16H18BrN3O3S
• Molecular Weight: 412.3 g/mol

Description

1-[(5-bromo-2-methoxyphenyl)sulfonyl]-4-(2-pyridinyl)piperazine, also known as BRL-15572, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

1-[(5-bromo-2-methoxyphenyl)sulfonyl]-4-(2-pyridinyl)piperazine acts as a selective sigma-1 receptor agonist, which leads to the modulation of intracellular calcium signaling. This modulation can have various effects on cellular processes, including neurotransmitter release, ion channel activity, and gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter release and ion channel activity. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(5-bromo-2-methoxyphenyl)sulfonyl]-4-(2-pyridinyl)piperazine in lab experiments is its selectivity for the sigma-1 receptor, which allows for more precise investigation of the receptor's role in cellular processes. However, one limitation is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 1-[(5-bromo-2-methoxyphenyl)sulfonyl]-4-(2-pyridinyl)piperazine. One area of interest is its potential as a treatment for neurological disorders, including neuropathic pain and depression. Additionally, further investigation into the mechanism of action and potential side effects of this compound may help to inform its use in future research studies. Finally, the development of new compounds based on the structure of this compound may lead to the discovery of more selective and effective sigma-1 receptor agonists.

Synthesis Methods

The synthesis of 1-[(5-bromo-2-methoxyphenyl)sulfonyl]-4-(2-pyridinyl)piperazine involves a multi-step process that starts with the reaction between 5-bromo-2-methoxyaniline and 2-chloropyridine. This reaction produces 5-bromo-2-methoxy-N-(2-pyridyl)aniline, which is then reacted with piperazine to form this compound.

Scientific Research Applications

1-[(5-bromo-2-methoxyphenyl)sulfonyl]-4-(2-pyridinyl)piperazine has been used in several scientific research studies to investigate its potential as a therapeutic agent. It has been shown to have an affinity for the sigma-1 receptor, which is involved in modulating intracellular calcium signaling and has been linked to several neurological disorders. This compound has also been studied for its potential as a treatment for neuropathic pain and depression.